N-(4-iodophenyl)-2-(3-oxo-1,2,3,4-tetrahydroquinoxalin-2-yl)acetamide

• IUPAC Name: N-(4-iodophenyl)-2-(3-oxo-2,4-dihydro-1H-quinoxalin-2-yl)acetamide
• InChI: InChI=1S/C16H14IN3O2/c17-10-5-7-11(8-6-10)18-15(21)9-14-16(22)20-13-4-2-1-3-12(13)19-14/h1-8,14,19H,9H2,(H,18,21)(H,20,22)
• InChI Key: ATRDWLIEUCBPRK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)NC(C(=O)N2)CC(=O)NC3=CC=C(C=C3)I
• Molecular Formula: C16H14IN3O2
• Molecular Weight: 407.21 g/mol

Description

N-(4-iodophenyl)-2-(3-oxo-1,2,3,4-tetrahydroquinoxalin-2-yl)acetamide, also known as IQ1, is a chemical compound that has been synthesized for scientific research purposes. This compound has gained attention due to its potential applications in the field of cancer research.

Scientific Research Applications

Anticonvulsant Activity

The design and synthesis of novel derivatives, including 2-(3-methyl-2-oxoquinoxalin-1(2H)-yl)-N-(4-substitutedphenyl)acetamides, have been investigated for their anticonvulsant activity. These compounds were evaluated in experimental models, with some showing promising anticonvulsant activities, indicating potential applications in treating epilepsy and related disorders (Ibrahim et al., 2013).

Antimicrobial and Anticancer Properties

Another study focused on the synthesis of new lipophilic acetamide derivatives, assessing their antibacterial, antifungal, and anticancer activities. Several compounds displayed broad-spectrum antibacterial activity against both Gram-positive and Gram-negative bacteria, as well as antifungal activity. Additionally, some derivatives exhibited significant anticancer effects against various cancer lines, suggesting their potential as therapeutic agents for bacterial infections and cancer (Ahmed et al., 2018).

Analgesic and Anti-inflammatory Activities

Research into the synthesis of quinazolinyl acetamides has revealed compounds with notable analgesic and anti-inflammatory activities. These compounds were evaluated for their effectiveness in reducing pain and inflammation, showing potential for development into new pain management and anti-inflammatory drugs (Alagarsamy et al., 2015).